Cas no 33081-07-1 (2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one)

• Product Name: 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one
• CAS No: 33081-07-1
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD00665850
• CID: 1029532
• PubChem ID: 135504743
• Update Time: 2025-11-06

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol
• 2-AMINO-4-HYDROXY-5,6,7,8-TETRAHYDROQUINAZOLINE
• 2-amino-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-Amino-5,6,7,8-tetrahydroquizolin-4-ol
• 2-amino-4,5-tetramethylene-6-hydroxypyrimidine
• 2-amino-4-hydroxy-5,6-tetramethylenepyrimidine
• 2-Amino-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• 2-AMINO-5,6,7,8-TETRAHYDRO-4-QUINAZOLINOL
• 2-Amino-5,6,7,8-tetrahydro-quinazolin-4-ol
• 2-amino-5,6,7,8-tetrahydroquinazoline-4-ol
• Apollo Scientific OR8486
• DTXSID70370686
• G10192
• 2-amino-4-oxo-5,6,7,8-tetrahydroquinazoline
• DB-346784
• PS-6067
• 2-amino-5,6,7,8-tetrahydroquinazolin-4(3H)-one
• SCHEMBL10568178
• EN300-255125
• Z813021734
• J-507892
• 2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol, 4-Hydroxy-5,6,7,8-tetrahydroquinazolin-2-amine
• 2-Amino-5,6,7,8-tetrahydroquinazolin-4(1H)-one
• CS-0215508
• AKOS002675818
• MUGVXCHGASIZAN-UHFFFAOYSA-N
• SCHEMBL6419092
• AKOS015867791
• A12377
• 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one
• 2-Amino-5,6,7,8-tetrahydro-4-quinazolinol, AldrichCPR
• 33081-07-1
• 2-amino-5,6,7,8-tetrahydroquinazolin-4-one
• 2-amino-4-oxo-5, 6, 7, 8-tetra-hydroquinazoline
• F2158-2320
• 2N-317S
• MFCD00665850
• CHEMBL6419

• MDL： MFCD00665850
• Inchi： 1S/C8H11N3O/c9-8-10-6-4-2-1-3-5(6)7(12)11-8/h1-4H2,(H3,9,10,11,12)
• InChI Key： MUGVXCHGASIZAN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCC2)N=C(N)N1

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 72.03000
• LogP: 1.22440

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one

Market Research and Analysis of 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one in Chemical Biomedical Field

The compound 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 33081-07-1) has garnered significant attention in the chemical biomedical field due to its unique structural properties and potential applications in drug development. This research brief aims to provide an in-depth analysis of the latest advancements, market demands, and future prospects surrounding this compound.

Recent studies have highlighted the role of 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one as a promising scaffold for the development of novel therapeutic agents. Its quinazoline core structure exhibits favorable pharmacokinetic properties and bioavailability, making it an attractive candidate for various drug discovery programs. The compound has been extensively investigated for its potential in targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

Market demand for this compound is driven by its increasing use in preclinical studies and early-stage clinical trials. Pharmaceutical companies are actively exploring its application as a lead molecule for developing small-molecule inhibitors. Additionally, the growing emphasis on personalized medicine and targeted therapies has further fueled the demand for high-quality chemical intermediates like 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one.

From a supply chain perspective, several global chemical suppliers now offer this compound at competitive prices. However, the market remains highly fragmented due to the presence of numerous small-scale manufacturers. To meet the rising demand from both academic research institutions and pharmaceutical companies, there is a pressing need for large-scale production facilities that adhere to stringent quality control standards.

In conclusion, 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 33081-07-1) holds immense potential in shaping the future of chemical biomedical research. Its versatility as a drug scaffold coupled with increasing market demand positions it as a critical component in the development of next-generation therapeutics. As research continues to uncover new applications for this compound